Azodicarboxylic dimorpholide

Specification

• Molecular Formula: C10H16N4O4
• Molecular Weight: 256.26 g/mol
• IUPAC Name: N-(morpholine-4-carbonylimino)morpholine-4-carboxamide
• Standard InChI: InChI=1S/C10H16N4O4/c15-9(13-1-5-17-6-2-13)11-12-10(16)14-3-7-18-8-4-14/h1-8H2
• Standard InChI Key: CHAMTJKQPOMXTI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)N=NC(=O)N2CCOCC2

Introduction

Azodicarboxylic dimorpholide, also known as azodicarboxylic bismorpholide, is a chemical compound with the molecular formula C₁₀H₁₆N₄O₄ and a molecular weight of 256.26 g/mol. It is a versatile reagent used in organic synthesis, particularly in the Mitsunobu reaction, which is a widely employed method for forming carbon-nitrogen and carbon-oxygen bonds.

Mitsunobu Reaction

Azodicarboxylic dimorpholide is particularly effective in the Mitsunobu reaction due to its water solubility and ease of removal from reaction mixtures. This allows for chromatography-free purification processes, simplifying the synthesis of complex molecules.

Disulfide Formation

It is used for the symmetric and asymmetric formation of disulfides in polar solvents, which is crucial in peptide synthesis and other biochemical applications.

Research Findings

Recent studies have highlighted the versatility of azodicarboxylic dimorpholide in various organic synthesis contexts. For instance, its ability to facilitate reactions in aqueous media simplifies the purification process, making it an attractive choice for chemists seeking efficient synthesis methods.

Electrochemical Studies

Polarographic and voltammetric investigations have been conducted on azodicarboxylic dimorpholide to understand its electrochemical behavior. These studies provide insights into its redox properties, which are essential for understanding its reactivity in different solvents.

Safety and Handling

Azodicarboxylic dimorpholide is classified as a hazardous substance, requiring proper handling and storage. It is classified as an eye and skin irritant and may cause respiratory issues upon inhalation. Appropriate protective equipment, such as gloves and eyeshields, should be used when handling this compound.

Suppliers and Availability

Azodicarboxylic dimorpholide is available from several chemical suppliers, including Sigma-Aldrich and SCBT, in high purity forms suitable for research and industrial applications.